Cas no 802565-41-9 (1-amino-2-(4-chlorophenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-chlorophenyl)propan-2-ol
• CAS No: 802565-41-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD09260400
• CID: 1803322
• PubChem ID: 17039370
• Update Time: 2025-10-28

1-amino-2-(4-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-chlorophenyl)propan-2-ol
• 1-Amino-2-(4-chloro-phenyl)-propan-2-ol
• AG-H-22348
• AGN-PC-01A990
• CTK5E7618
• MolPort-003-749-147
• AB49882
• CS-0276139
• 802565-41-9
• EN300-234838
• MFCD09260400
• SCHEMBL12352042
• DTXSID90588721
• NS-01678
• F2189-0896
• CHB56541
• AKOS011285116

• MDL： MFCD09260400
• Inchi： 1S/C9H12ClNO/c1-9(12,6-11)7-2-4-8(10)5-3-7/h2-5,12H,6,11H2,1H3
• InChI Key： HQYNVCFWWOMLMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(CN)O

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.20650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-amino-2-(4-chlorophenyl)propan-2-ol

Comprehensive Guide to 1-amino-2-(4-chlorophenyl)propan-2-ol (CAS No. 802565-41-9): Properties, Applications, and Market Insights

1-amino-2-(4-chlorophenyl)propan-2-ol (CAS No. 802565-41-9) is a specialized organic compound with a unique molecular structure that combines an amino group and a chlorophenyl moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. The presence of both amino and hydroxyl functional groups makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "1-amino-2-(4-chlorophenyl)propan-2-ol synthesis" or "CAS 802565-41-9 applications" to explore its potential.

The chemical properties of 1-amino-2-(4-chlorophenyl)propan-2-ol include a molecular weight of approximately 199.66 g/mol and a molecular formula of C₉H₁₂ClNO. Its solubility in polar solvents like water and ethanol makes it suitable for various laboratory and industrial processes. The compound's stability under standard conditions and its reactivity with other chemicals are key factors driving its use in drug development. Searches for "1-amino-2-(4-chlorophenyl)propan-2-ol solubility" or "CAS 802565-41-9 stability" reflect the growing interest in its physicochemical characteristics.

In the pharmaceutical industry, 1-amino-2-(4-chlorophenyl)propan-2-ol serves as a crucial intermediate for the synthesis of active pharmaceutical ingredients (APIs). Its structural features enable the development of compounds with potential therapeutic effects, particularly in central nervous system (CNS) disorders. Recent trends show increased searches for "1-amino-2-(4-chlorophenyl)propan-2-ol in drug discovery" and "CAS 802565-41-9 pharmaceutical uses", highlighting its relevance in modern medicine.

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